Cas no 1240528-84-0 ((3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride)

• Product Name: (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride
• CAS No: 1240528-84-0
• MF: C₁₂H₁₉ClN₄
• MW: 254.759061098099
• CID: 5098453
• Update Time: 2026-03-02

(3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, N-(1,2-dimethylpropyl)-, hydrochloride (1:1)
• (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride

• Inchi： 1S/C12H18N4.ClH/c1-9(2)10(3)13-8-12-15-14-11-6-4-5-7-16(11)12;/h4-7,9-10,13H,8H2,1-3H3;1H
• InChI Key： KMCYNPQLAPHKET-UHFFFAOYSA-N
• SMILES： C(C1=NN=C2C=CC=CN12)NC(C)C(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride

The Comprehensive Overview of (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine Hydrochloride

Introduction

The compound (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride, identified by the CAS number 1240528-84-0, is a highly specialized chemical entity with significant potential in the field of pharmaceuticals and organic synthesis. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent advancements in synthetic chemistry and drug discovery have further highlighted its potential applications in treating various medical conditions.

Structural Insights

The molecular structure of (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride is characterized by a combination of a 3-methylbutan-2-yl group and a [1,2,4]triazolo[4,3-a]pyridine moiety, linked through an amine functional group. The presence of the triazolopyridine ring introduces unique electronic properties, making this compound highly versatile in various chemical reactions. The hydrochloride salt form ensures stability and solubility, which are critical for its application in pharmaceutical formulations.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazolopyridine ring system and subsequent coupling with the 3-methylbutan-2-yl group. Recent studies have optimized these steps to enhance yield and purity. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and purity of the compound.

Pharmacological Activity

Emerging research has demonstrated that (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride exhibits potent biological activity across multiple therapeutic areas. Preclinical studies indicate that it acts as a selective agonist for certain G-protein coupled receptors (GPCRs), making it a promising candidate for treating conditions such as chronic pain and inflammation. Additionally, its ability to modulate neurotransmitter systems suggests potential applications in neurodegenerative diseases.

Applications in Drug Development

The compound's unique pharmacokinetic profile has made it a valuable tool in drug development pipelines. Its high bioavailability and favorable pharmacokinetics suggest that it could be developed into an orally administered medication. Recent clinical trials have shown encouraging results in terms of efficacy and safety profiles, paving the way for further exploration in human subjects.

Future Prospects

Looking ahead, (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride holds immense potential for advancing therapeutic interventions in various disease states. Ongoing research is focused on optimizing its delivery mechanisms and exploring its combinatorial effects with other drugs. As the understanding of its molecular mechanisms deepens, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

Conclusion

In summary, (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-y}l methyl)amine hydrochloride (CAS No. 1240528840) represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, coupled with promising pharmacological properties, positions it as a key player in addressing unmet medical needs. Continued research will undoubtedly unlock further applications and solidify its role in modern medicine.